Cas no 58498-12-7 (4-(Pyridin-2-ylmethyl)aniline)

• Product Name: 4-(Pyridin-2-ylmethyl)aniline
• CAS No: 58498-12-7
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 948589
• PubChem ID: 459525
• Update Time: 2025-04-19

4-(Pyridin-2-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-ylmethyl)aniline
• 2-(p-Aminobenzyl)pyridine
• 4-(2-Pyridinylmethyl)benzenamine
• 4-(pyridin-2-ylmethyl)aniline(SALTDATA: 2HCl)
• [4-(Pyridin-2-ylmethyl)phenyl]amine dihydrochloride
• Benzenamine,4-(2-pyridinylmethyl)-
• 2-(4-aminobenzyl)pyridine
• 2-(4-aminobenzyl)-pyridine
• 4-(2-pyridinylmethyl)aniline
• 4-(2-Pyridinylmethyl)phenylamine
• 4-(2-pyridylmethyl)aniline
• 4-(2-Pyridylmethyl)aniline dihydrochloride
• 4-(2-pyridylmethyl)phenylamine
• ST079366
• SureCN5205924
• 58498-12-7
• AKOS005172648
• A831898
• BS-49494
• SB54199
• CS-0313167
• STK520650
• G65840
• DTXSID40332670
• [4-(pyridin-2-yl-methyl)-phenyl]-amine
• 4-Pyridin-2-ylmethylphenylamine
• AM20061347
• CHEMBL1622559
• DB-090363
• 4-[(PYRIDIN-2-YL)METHYL]ANILINE
• SCHEMBL5205924
• ALBB-010384

• MDL： MFCD05664579
• Inchi： 1S/C12H12N2/c13-11-6-4-10(5-7-11)9-12-3-1-2-8-14-12/h1-8H,9,13H2
• InChI Key： UTLDQPSPINRRLM-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų